[1-Amino-3-(3-octylphenyl)cyclobutyl]methyl dihydrogen phosphate

• Molecular Formula: C19H32NO4P
• Molecular Weight: 369.4 g/mol
• IUPAC Name: [1-amino-3-(3-octylphenyl)cyclobutyl]methyl dihydrogen phosphate
• InChI: InChI=1S/C19H32NO4P/c1-2-3-4-5-6-7-9-16-10-8-11-17(12-16)18-13-19(20,14-18)15-24-25(21,22)23/h8,10-12,18H,2-7,9,13-15,20H2,1H3,(H2,21,22,23)
• InChI Key: LNMFICMTNRORPU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC(=CC=C1)C2CC(C2)(COP(=O)(O)O)N

Description

VPC03090-P, also known as [1-amino-3-(3-octylphenyl)cyclobutyl]methyl dihydrogen phosphate, is a synthetic organic compound. It is a phosphorylated derivative of VPC03090, which is an analog of FTY-720 (fingolimod). VPC03090-P acts as an antagonist for sphingosine-1-phosphate receptors, specifically S1PR1 and S1PR3 .

Preparation Methods

Synthetic Routes and Reaction Conditions

VPC03090-P is synthesized from its precursor, VPC03090, through phosphorylation by sphingosine kinase 2. The synthetic route involves the following steps:

Synthesis of VPC03090: This involves the formation of the cyclobutane ring and the attachment of the octylphenyl group.

Phosphorylation: VPC03090 is phosphorylated by sphingosine kinase 2 to form VPC03090-P.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

VPC03090-P undergoes several types of chemical reactions, including:

Phosphorylation: Conversion of VPC03090 to VPC03090-P.

Binding Reactions: Interaction with sphingosine-1-phosphate receptors.

Common Reagents and Conditions

Phosphorylation: Sphingosine kinase 2 is used as the reagent for phosphorylation.

Binding Reactions: Typically studied under physiological conditions using assays such as guanosine 5’-O-(3-[35S]thio)triphosphate binding assays.

Major Products Formed

Phosphorylation: The major product is VPC03090-P.

Binding Reactions: The major products are the receptor-ligand complexes formed during binding studies.

Scientific Research Applications

VPC03090-P has several scientific research applications, including:

Cancer Research: VPC03090-P has been shown to inhibit the growth of primary tumors in mouse mammary cancer models.

Immunology: As an antagonist of sphingosine-1-phosphate receptors, VPC03090-P is used to study immune cell trafficking and vascular barrier integrity.

Pharmacology: VPC03090-P is used to investigate the signaling pathways mediated by sphingosine-1-phosphate receptors.

Mechanism of Action

VPC03090-P exerts its effects by acting as an antagonist for sphingosine-1-phosphate receptors, specifically S1PR1 and S1PR3. The compound binds to these receptors, inhibiting their activation and subsequent signaling pathways. This leads to a reduction in immune cell trafficking, vascular barrier integrity, and tumor growth .

Comparison with Similar Compounds

Similar Compounds

FTY-720 (Fingolimod): An agonist for sphingosine-1-phosphate receptors.

VPC03090: The non-phosphorylated precursor of VPC03090-P.

S1P Receptor Antagonists: Other compounds that act as antagonists for sphingosine-1-phosphate receptors

Uniqueness

VPC03090-P is unique in its ability to selectively antagonize S1PR1 and S1PR3, making it a valuable tool for studying the specific roles of these receptors in various physiological and pathological processes .